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Benzyldimethyltetradecylammoniu
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m-d7 Chloride

CAS No.: 1219178-72-9

Cat. No.: B602759

Get Quote

Benzyldimethyltetradecylammonium-d7 Chloride is the deuterium-labeled form of

Benzyldimethyltetradecylammonium chloride (also known as Myristalkonium chloride), a
guaternary ammonium compound (QAC).[1] While the parent compound is widely utilized as a
cationic surfactant, emulsifier, and potent antimicrobial agent in disinfectants, personal care
products, and industrial applications, the deuterated analog serves a more specialized and
critical role in analytical chemistry.[2][3][4][5] The incorporation of seven deuterium atoms onto
the benzyl group creates a stable, heavier version of the molecule that is chemically identical to
the parent compound in terms of reactivity and chromatographic behavior but is easily
distinguishable by mass spectrometry.[6][7]

This key difference makes Benzyldimethyltetradecylammonium-d7 Chloride an ideal
internal standard for highly accurate and precise quantification of its non-labeled counterpart in
complex matrices such as biological fluids, environmental samples, and pharmaceutical
formulations.[1][8] In quantitative mass spectrometry, an internal standard is essential to correct
for variations in sample preparation, injection volume, and instrument response, thereby
ensuring the reliability and reproducibility of the analytical data.[9] This guide provides a
comprehensive overview of the properties, synthesis, and, most importantly, the application of
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Benzyldimethyltetradecylammonium-d7 Chloride as an internal standard in modern

analytical workflows.

Physicochemical Properties and Identification

The fundamental characteristics of an analytical standard are critical for its correct application.
Benzyldimethyltetradecylammonium-d7 Chloride is a white to off-white solid at room
temperature.[1] The key distinction from its unlabeled analogue is its increased molecular
weight due to the seven deuterium atoms.

Diagram 1: Chemical Structure of Benzyldimethyltetradecylammonium-d7 Chloride
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Structure of Benzyldimethyltetradecylammonium-d7 Chloride

Structure of Benzyldimethyltetradecylammonium-d7 Chloride
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Caption: Quaternary ammonium cation with deuterated benzyl group.

Table 1: Comparative Physicochemical Properties
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. Benzyldimethyltetradecyla
Benzyldimethyltetradecyla . .
Property . . mmonium Chloride
mmonium-d7 Chloride

(Unlabeled)
CAS Number 1219178-72-9[6] 139-08-2[3]
Molecular Formula C23H3s5D7CIN[6] C23H42CIN[3]
Molecular Weight 375.08 g/mol [6] 368.05 g/mol [4]
Accurate Mass 374.345[6] 367.3005780[10]
Appearance White to off-white solid[1] White crystalline powder[4]
Purity (Typical) >95% (HPLC)[7] > 99% (Assay)[4]
Isotopic Purity 99%[11] N/A
Primary Use Intern.al s.tandard f?r Surfactant, biocide, phase
quantitative analysis[1] transfer catalyst[10][12]

Synthesis and Isotopic Labeling

The synthesis of Benzyldimethyltetradecylammonium chloride is typically achieved through the
guaternization of a tertiary amine.[13] This process involves the reaction of
tetradecyldimethylamine with benzyl chloride.[10]

For the deuterated analog, the synthetic route is analogous but utilizes a deuterated starting
material. The most direct approach involves the same quaternization reaction but substitutes
standard benzyl chloride with benzyl-d7 chloride. This ensures the stable incorporation of
seven deuterium atoms onto the aromatic ring and methylene bridge of the benzyl moiety.

Recent advancements have focused on improving efficiency. Microwave-assisted synthesis, for
example, has been shown to reduce reaction times from hours to mere minutes while
increasing yield and reducing the use of organic solvents, aligning with green chemistry
principles.[13][14]

Mechanism of Action (Parent Compound)
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To understand the context in which Benzyldimethyltetradecylammonium-d7 Chloride is
used as a standard, it is crucial to understand the activity of the parent compound. As a cationic
surfactant, its primary mechanism of biocidal action involves the disruption of microbial cell
membranes.[5][15]

e Adsorption and Binding: The positively charged quaternary ammonium headgroup
electrostatically binds to the negatively charged components of the microbial cell wall.[13]

 Membrane Disruption: The long, hydrophobic tetradecyl chain penetrates the lipid bilayer of
the cell membrane, disrupting its integrity.[5][15]

o Leakage of Cellular Contents: This disruption leads to increased permeability, causing
essential cellular components to leak out, ultimately resulting in cell death.[15]

This potent antimicrobial activity is why its presence and concentration are often subject to
regulatory monitoring, necessitating the use of a reliable analytical standard for accurate
measurement.[16]

Application in Quantitative Analysis: LC-MS/MS

The premier application of Benzyldimethyltetradecylammonium-d7 Chloride is as an
internal standard for quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[1][8] This technique offers high sensitivity and selectivity, making it ideal for detecting
trace amounts of contaminants in complex samples.

The rationale for using a stable isotope-labeled (SIL) internal standard is rooted in its ability to
mimic the analyte throughout the entire analytical process. It co-elutes chromatographically
with the analyte and experiences similar ionization efficiency (or suppression) in the mass
spectrometer's source. Because the SIL standard is added at a known concentration at the
beginning of sample preparation, any loss of the target analyte during extraction or variability in
instrument response can be precisely corrected by calculating the ratio of the analyte's signal
to the internal standard's signal.

Diagram 2: Analytical Workflow for QAC Quantification
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1. Sample Collection
(e.g., Serum, Urine, Water)

:

2. Spiking with Internal Standard
(Benzyldimethyltetradecylammonium-d7 Chloride)

:

3. Sample Preparation
(e.g., Solid-Phase Extraction - SPE)

:

4. LC Separation
(Reversed-Phase C18 Column)

:

5. MS/MS Detection
(ESI+, Multiple Reaction Monitoring)

:

6. Quantification
(Ratio of Analyte to Internal Standard)

Click to download full resolution via product page

Caption: Workflow for quantification using a stable isotope-labeled standard.

Experimental Protocol: Quantification in Human Serum

This protocol provides a detailed methodology for the determination of
Benzyldimethyltetradecylammonium chloride in human serum using
Benzyldimethyltetradecylammonium-d7 Chloride as an internal standard. The method is
adapted from established procedures for QAC analysis.[8]

A. Reagents and Materials

e Benzyldimethyltetradecylammonium chloride (Analyte)
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Benzyldimethyltetradecylammonium-d7 Chloride (Internal Standard, 1S)
Methanol, Acetonitrile (LC-MS Grade)

Formic Acid

Ultrapure Water

Human Serum (Blank)

Weak Cation-Exchange Solid-Phase Extraction (SPE) Cartridges
. Preparation of Standards and Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and IS in
methanol to create individual stock solutions.

Working Standard Solution: Prepare a mixture of the analyte at various concentrations for
the calibration curve.

Internal Standard Spiking Solution (e.g., 100 ng/mL): Dilute the IS primary stock with
methanol/water (50:50) to a suitable working concentration.

. Sample Preparation (Solid-Phase Extraction)

Rationale: SPE is employed to remove matrix interferences (proteins, salts) from the serum
and to concentrate the analyte, thereby increasing sensitivity. A weak cation-exchange
mechanism is effective for retaining the positively charged QACs.[8]

Sample Pre-treatment: To 0.5 mL of serum, add 10 pL of the IS Spiking Solution. Vortex to
mix.

SPE Cartridge Conditioning: Condition a weak cation-exchange SPE cartridge by passing 2
mL of methanol followed by 2 mL of ultrapure water.

Loading: Load the pre-treated serum sample onto the SPE cartridge.
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e Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of methanol to remove
interfering substances.

» Elution: Elute the analyte and IS from the cartridge with 2 mL of 5% formic acid in methanol.

» Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in 100 pL of the mobile phase starting condition (e.g., 80%
Water, 20% Acetonitrile with 0.1% Formic Acid).

D. LC-MS/MS Instrumentation and Conditions

o Rationale: A reversed-phase C18 column is used to separate the QACs based on the
hydrophobicity of their long alkyl chains.[8] Electrospray ionization in positive mode (ESI+) is
ideal for these permanently charged cationic compounds. Multiple Reaction Monitoring
(MRM) provides high selectivity and sensitivity by monitoring specific precursor-to-product
ion transitions.

Table 2: Example LC-MS/MS Parameters

Parameter Setting

C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8
LC Column

Hm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Star.t at 20% B, ramp to 95% B over 8 min, hold
2 min
Flow Rate 0.3 mL/min
lonization Source Electrospray lonization (ESI), Positive Mode
MRM Transition (Analyte) m/z 332 - m/z 91 (Example for C14-BAC)[8]
MRM Transition (IS) m/z 339 - m/z 98 (Example for C14-BAC-d7)[8]

E. Data Analysis and Quantification
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» Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against
the concentration of the analyte for the prepared standards.

e Calculate the peak area ratio for the unknown samples.

o Determine the concentration of Benzyldimethyltetradecylammonium chloride in the samples
by interpolating their peak area ratios from the linear regression of the calibration curve.

Conclusion and Future Perspectives

Benzyldimethyltetradecylammonium-d7 Chloride is an indispensable tool for researchers
and analytical scientists. Its role as a stable isotope-labeled internal standard enables the
robust, accurate, and reliable quantification of its parent compound, a widely used but
potentially hazardous biocide.[17][18] As regulatory scrutiny over the presence of quaternary
ammonium compounds in the environment, consumer products, and food supply increases, the
demand for validated analytical methods and high-purity standards like this one will continue to
grow. Future research will likely focus on developing multi-residue methods capable of
quantifying a wide range of QACs and their metabolites simultaneously, where the use of
specific deuterated standards for each analyte class remains the gold standard for achieving
analytical certainty.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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